Cas no 1331387-69-9 ((2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride)

• Product Name: (2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride
• CAS No: 1331387-69-9
• MF: C₁₇H₂₁ClN₄O
• MW: 332.827842473984
• CID: 6311336
• PubChem ID: 71779970
• Update Time: 2025-07-26

(2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride
• F5095-0078
• (Z)-1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one;hydrochloride
• VU0634924-1
• (Z)-1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride
• AKOS026685044
• (2Z)-1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one hydrochloride
• 1331387-69-9

• Inchi： 1S/C17H20N4O.ClH/c1-19-10-9-18-17(19)21-13-11-20(12-14-21)16(22)8-7-15-5-3-2-4-6-15;/h2-10H,11-14H2,1H3;1H/b8-7-;
• InChI Key： WRACEWLCHLFDQU-CFYXSCKTSA-N
• SMILES： Cl.O=C(/C=C\C1C=CC=CC=1)N1CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 332.1403890g/mol
• Monoisotopic Mass: 332.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Additional information on (2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride

Introduction to (2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride (CAS No. 1331387-69-9)

(2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride, identified by its CAS number 1331387-69-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups, including a piperazine ring, a phenyl group, and an imidazole moiety, which contribute to its unique chemical and pharmacological properties.

The< strong>piperazine moiety is a common pharmacophore in many drugs due to its ability to interact with various biological targets. In particular, piperazine derivatives have been widely explored for their potential in treating neurological disorders, infectious diseases, and other therapeutic areas. The presence of a< strong>phenyl group in the structure further enhances the compound's interactability with biological receptors, making it a promising candidate for drug development.

The< strong>imidazole ring is another important feature of this compound, contributing to its stability and reactivity. Imidazole derivatives are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The combination of these functional groups in (2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride suggests that it may exhibit multiple modes of action, which could be beneficial for developing multifunctional therapeutics.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperazine-based compounds have shown promise in this area, particularly in the treatment of depression, anxiety, and other central nervous system disorders. The specific arrangement of atoms in (2Z)-1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one hydrochloride may allow it to interact with neurotransmitter receptors in a unique way, potentially leading to new therapeutic strategies.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that modulating certain neurotransmitter systems can have significant therapeutic effects. The< strong>piperazine and< strong>phenyl groups in this molecule are particularly well-suited for interacting with these systems, suggesting that it may have a role in developing new treatments for conditions such as Parkinson's disease, Alzheimer's disease, and epilepsy.

The< strong>imidazole moiety also contributes to the compound's potential therapeutic applications. Imidazole derivatives have been shown to have neuroprotective properties, which could be beneficial in conditions where neurodegeneration is a key feature. By combining these functional groups into a single molecule, (2Z)-1-4-(1-methyl-1H-imidazol-2-ylo)piperazin-l-l)-yI3-phenoIprop-Z-en-l-one hydrochloride may offer a new approach to treating these debilitating diseases.

In addition to its potential applications in neurological disorders, this compound may also have uses in other therapeutic areas. For example, the< strong>piperazine moiety has been shown to interact with receptors involved in inflammation and pain perception. This suggests that (2Z)-l -4-(l-methyl-IH-imidazol-z-yI)piperazin-l-yI3-phenoIprop-Z-en-l-one hydrochloride could be useful in developing new treatments for chronic pain conditions or inflammatory diseases.

The development of novel pharmaceuticals relies heavily on understanding the structure-function relationships of molecules. The detailed study of (2Z)-l -4-(l-methyl-IH-imidazol-z-yI)piperazin-l-yI3-phenoIprop-Z-en-l-one hydrochloride has provided valuable insights into how different functional groups can influence biological activity. This knowledge can be applied to design new compounds with improved efficacy and reduced side effects.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the structure and purity of (2Z)-l -4-(l-methyl-IH-imidazol-z-yI)piperazin-l-yI3-phenoIprop-Z-en-l-one hydrochloride. These techniques have provided detailed information about the chemical environment of each atom in the molecule, which is crucial for understanding its biological activity.

The pharmacological evaluation of (2Z)-l -4-(l-methyl-IH-imidazol-z-yI)piperazin-l-yI3-phenoIprop-Z-en-l-one hydrochloride has revealed several interesting findings. In vitro studies have shown that this compound interacts with various neurotransmitter receptors, including serotonin receptors and dopamine receptors. These interactions suggest that it may have effects on mood regulation and cognitive function.

In vivo studies have further supported the potential therapeutic applications of this compound. Animal models have shown that (2Z)-l -4-(l-methyl-IH-imidazol-z-yI)piperazin-l-yI3-phenoIprop-Z-en-l-one hydrochloride can modulate neurotransmitter levels and improve symptoms associated with neurological disorders. These findings are encouraging and suggest that further clinical investigation is warranted.

The future development of (2Z)-l -4-(l-methyl-IH-imidazol-z-yI)piperazin-l-yI3-phenoIprop-Z-en-l-one hydrochloride as a therapeutic agent will depend on several factors. One key factor is the identification of optimal dosing regimens that balance efficacy with safety. Additionally, further research is needed to understand any potential long-term effects or side effects associated with this compound.

In conclusion，（(2Z)-l -4（（ l -methyl-IH-imidazol-z-yIl）) piperazin-l ) y I 3 -pheno I prop - 2 en - l one hydrochlor ide）(CAS No . 1331387 -69 -9) is a promising compound with potential applications in treating neurological disorders and other conditions . Its unique structure , incorporating functional groups such as piperazine , phenyl , and imidazole , makes it an interesting candidate for further research . As our understanding of drug design continues to evolve , compounds like this one will play an increasingly important role in developing novel therapeutics .